Cas no 24854-59-9 (1,4-Benzenedicarboxylic acid, 2,2-dimethyl-1,3-propanediyl ester)

• Product Name: 1,4-Benzenedicarboxylic acid, 2,2-dimethyl-1,3-propanediyl ester
• CAS No: 24854-59-9
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 237844
• PubChem ID: 53654107
• Update Time: 2025-04-19

1,4-Benzenedicarboxylic acid, 2,2-dimethyl-1,3-propanediyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2,2-dimethyl-1,3-propanediyl ester
• 5,5-dimethyl-3,7-dioxabicyclo[7.2.2]trideca-1(11),9,12-triene-2,8-dione
• 24854-59-9
• SCHEMBL249354
• DTXSID50705710

• Inchi： 1S/C13H14O4/c1-13(2)7-16-11(14)9-3-4-10(6-5-9)12(15)17-8-13/h3-6H,7-8H2,1-2H3
• InChI Key： AORSEFHXORRKKE-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)C(=O)OCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 234.08920892g/mol
• Monoisotopic Mass: 234.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6Ų